Cas no 31462-54-1 (2-Iodopyrimidine)

• Product Name: 2-Iodopyrimidine
• CAS No: 31462-54-1
• MF: C₄H₃IN₂
• MW: 205.984492540359
• MDL: MFCD09835340
• CID: 293297
• PubChem ID: 11356200
• Update Time: 2025-11-06

2-Iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Iodopyrimidine
• Pyrimidine, 2-iodo-
• 2-iodanylpyrimidine
• 2-iodo-pyrimidine
• 2-Iod-pyrimidin
• 2-Jodopyrimidin
• 2-Jodpyrimidin
• 2-Jodpyrimidn
• Pyrimidine,2-iodo
• SB40451
• AKOS015892518
• DS-15845
• A820863
• SCHEMBL255997
• EN300-69951
• MFCD09835340
• FT-0660025
• AXDGIPMYJALRKV-UHFFFAOYSA-N
• I0988
• CS-W019677
• AM86856
• 31462-54-1
• J-509736
• DTXSID40463352
• SY045305
• DB-068467

• MDL： MFCD09835340
• Inchi： 1S/C4H3IN2/c5-4-6-2-1-3-7-4/h1-3H
• InChI Key： AXDGIPMYJALRKV-UHFFFAOYSA-N
• SMILES： IC1=NC=CC=N1

Computed Properties

• Exact Mass: 205.93400
• Monoisotopic Mass: 205.93410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 2.102
• Boiling Point: 277.4 °C at 760 mmHg
• Flash Point: 121.6 °C
• Refractive Index: 1.641
• PSA: 25.78000
• LogP: 1.08120

2-Iodopyrimidine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Iodopyrimidine

Comprehensive Overview of 2-Iodopyrimidine (CAS No. 31462-54-1): Properties, Applications, and Industry Insights

2-Iodopyrimidine (CAS No. 31462-54-1) is a halogenated pyrimidine derivative widely utilized in pharmaceutical synthesis, agrochemical research, and material science. This heterocyclic compound features an iodine atom at the 2-position of the pyrimidine ring, granting it unique reactivity for cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings. Its molecular formula C4H3IN2 and molar mass of 206.98 g/mol make it a versatile building block in modern organic chemistry.

The growing demand for iodopyrimidine derivatives in drug discovery has positioned 2-Iodopyrimidine as a key intermediate for antiviral and anticancer agents. Recent studies highlight its role in developing kinase inhibitors and nucleoside analogs, addressing trending research areas like targeted cancer therapies and RNA-based therapeutics. The compound's crystallographic properties (orthorhombic crystal system) and solubility profile (soluble in DMSO, methanol) further enhance its utility in high-throughput screening.

From an industrial perspective, 31462-54-1 has gained attention in the development of OLED materials and organic semiconductors, aligning with the global push toward green energy solutions. Manufacturers have optimized synthetic routes using iodination catalysts and microwave-assisted reactions to improve yields beyond 85%, responding to market needs for cost-effective heterocycles. Analytical techniques like HPLC purity testing (typically >98%) and GC-MS characterization ensure quality compliance for research applications.

Environmental considerations have driven innovation in 2-Iodopyrimidine production, with recent patents disclosing waste-minimized processes and iodine recycling methods. These advancements address the pharmaceutical industry's focus on sustainable chemistry while maintaining the compound's crucial role in medicinal chemistry workflows. The substance's storage stability (recommended 2-8°C under inert atmosphere) and handling protocols have been refined through QbD (Quality by Design) approaches.

Emerging applications in bioconjugation chemistry and PET radiotracer development demonstrate the expanding utility of 2-Iodopyrimidine. Researchers are exploring its potential in click chemistry modifications and DNA-encoded library synthesis, particularly for fragment-based drug discovery. The compound's regioselective reactivity enables precise molecular modifications, making it invaluable for creating structure-activity relationship (SAR) study compounds.

Market analysts project steady growth for the halogenated pyrimidine sector, with 31462-54-1 maintaining importance due to its balanced reactivity-stability profile. Quality standards now emphasize residual solvent control and metal impurity limits to meet stringent ICH guidelines. The development of continuous flow synthesis methods represents the next frontier for scalable production of this pharmaceutical intermediate.

Academic and industrial researchers frequently search for 2-Iodopyrimidine suppliers, synthetic protocols, and safety data sheets, reflecting the compound's widespread use. Recent publications have investigated its photophysical properties for potential fluorescent probe applications, while computational studies model its electronic structure for materials science applications. These multidisciplinary investigations underscore the enduring relevance of this heteroaromatic compound in scientific innovation.